Cas no 1805310-61-5 (2-Bromo-6-(chloromethyl)-4-(difluoromethyl)pyridine)

• Product Name: 2-Bromo-6-(chloromethyl)-4-(difluoromethyl)pyridine
• CAS No: 1805310-61-5
• MF: C₇H₅BrClF₂N
• MW: 256.475106954575
• CID: 4799069
• Update Time: 2025-05-21

2-Bromo-6-(chloromethyl)-4-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-(chloromethyl)-4-(difluoromethyl)pyridine

• Inchi： 1S/C7H5BrClF2N/c8-6-2-4(7(10)11)1-5(3-9)12-6/h1-2,7H,3H2
• InChI Key： DJWMQKWFXIPNJQ-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)F)=CC(CCl)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• XLogP3: 2.9
• Topological Polar Surface Area: 12.9

Additional information on 2-Bromo-6-(chloromethyl)-4-(difluoromethyl)pyridine

2-Bromo-6-(chloromethyl)-4-(difluoromethyl)pyridine: A Comprehensive Overview

The compound with CAS No. 1805310-61-5, commonly referred to as 2-Bromo-6-(chloromethyl)-4-(difluoromethyl)pyridine, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique pyridine ring structure, which is substituted with a bromine atom at position 2, a chloromethyl group at position 6, and a difluoromethyl group at position 4. These substituents impart distinctive chemical properties, making it a valuable molecule for various applications.

The pyridine ring serves as the core structure of this compound, providing a rigid and planar framework that facilitates specific electronic interactions. The presence of the bromine atom at position 2 introduces electron-withdrawing effects, which can influence the reactivity of the molecule in various chemical reactions. Similarly, the chloromethyl group at position 6 and the difluoromethyl group at position 4 contribute to the overall electronic and steric properties of the compound. These substituents not only enhance the molecule's stability but also make it suitable for use in advanced chemical synthesis processes.

Recent studies have highlighted the potential of 2-Bromo-6-(chloromethyl)-4-(difluoromethyl)pyridine in drug discovery and development. Researchers have explored its role as an intermediate in the synthesis of bioactive compounds, particularly those targeting specific enzyme systems or receptor pathways. For instance, its ability to act as a precursor in the formation of heterocyclic compounds has been extensively documented in recent scientific literature. This has opened new avenues for its application in medicinal chemistry, where it can serve as a building block for novel therapeutic agents.

In addition to its role in pharmacology, this compound has also found applications in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, particularly in the development of advanced materials such as semiconductors and conductive polymers. Recent research has demonstrated that incorporating this compound into polymer blends can significantly enhance their electrical conductivity without compromising their mechanical properties. This dual functionality underscores its versatility and broad applicability across multiple disciplines.

The synthesis of 2-Bromo-6-(chloromethyl)-4-(difluoromethyl)pyridine involves a series of well-established organic reactions, including nucleophilic substitution, electrophilic substitution, and Friedel-Crafts alkylation. The choice of synthetic pathway depends on the availability of starting materials and the desired purity of the final product. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs while maintaining high yields.

From an environmental standpoint, this compound exhibits moderate stability under standard conditions, with limited susceptibility to hydrolysis or oxidation. However, its behavior under extreme conditions or prolonged exposure to reactive agents remains an area of active research. Understanding its degradation pathways is crucial for assessing its potential impact on ecosystems and ensuring safe handling practices in industrial settings.

In conclusion, 2-Bromo-6-(chloromethyl)-4-(difluoromethyl)pyridine stands out as a versatile and multifaceted compound with significant potential across various scientific domains. Its unique structural features and functional groups make it an invaluable tool in modern chemical research and development. As ongoing studies continue to uncover new applications and optimize its synthesis methods, this compound is poised to play an increasingly important role in advancing both academic and industrial objectives.